Cas no 200484-72-6 (1-Hexanamine, 6-(4-methylphenoxy)-)

• Product Name: 1-Hexanamine, 6-(4-methylphenoxy)-
• CAS No: 200484-72-6
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 1391796
• PubChem ID: 23132426
• Update Time: 2025-04-20

1-Hexanamine, 6-(4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanamine, 6-(4-methylphenoxy)-
• AKOS013613864
• 200484-72-6
• [6-[(4-Methylphenyl)oxy]hexyl]amine
• SCHEMBL4025441

• Inchi： 1S/C13H21NO/c1-12-6-8-13(9-7-12)15-11-5-3-2-4-10-14/h6-9H,2-5,10-11,14H2,1H3
• InChI Key： MKTQLFNJWZDDAT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)CCCCCCN

Computed Properties

• Exact Mass: 207.16243
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25